BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 2,3,6-Trinitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,6-Trinitrophenol

Cat. No.: B1228508

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of 2,3,6-Trinitrophenol, also commonly known as Picric Acid. Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing risks associated with this hazardous
chemical.

Quantitative Safety Data

A summary of key quantitative data for 2,3,6-Trinitrophenol is presented in the table below for
easy reference and comparison.

Parameter Value Reference

OSHA Permissible Exposure

o 0.1 mg/m3 [1]
Limit (PEL)
Short-Term Exposure Limit

0.2 mg/m3 [2]
(STEL)
Oral LD50 (Rat) 200 mg/kg [3]
Water Content for
o = 30% (w/w) [2][4]

Desensitization
Storage Period Limit 2 years [5]
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Personal Protective Equipment (PPE)

When handling 2,3,6-Trinitrophenol, the following personal protective equipment is mandatory
to prevent skin and eye contact, as well as inhalation.[5][6][7]

o Eye Protection: ANSI-approved, properly fitting safety glasses or chemical splash goggles
are required. A face shield is also recommended.[7]

o Hand Protection: Chemical-resistant gloves, such as nitrile, must be worn.[2][6] For spills, it
iIs recommended to double-glove.[2][6]

o Skin and Body Protection: A lab coat, buttoned to its full length, is required.[7] Long pants
and closed-toe shoes are also mandatory.[1]

o Respiratory Protection: Work with 2,3,6-Trinitrophenol should be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.[5][6] If exposure limits are
exceeded, a full-face respirator should be used.[4]

Standard Operating Procedures

Receiving and Storage:

» Date and Inspect: Upon receipt, label all containers with the date received and the date
opened.[5] Visually inspect containers for any signs of dryness or crystal formation around
the cap without opening them.[5]

e Maintain Hydration: Ensure that solid 2,3,6-Trinitrophenol is always kept wet with at least
30% water by weight to maintain its desensitized state.[2] Regularly inspect containers (e.qg.,
quarterly) and add distilled or deionized water as needed to keep the solid covered.[5]

o Proper Storage Location: Store in the original container in a cool, dry, well-ventilated area
away from heat, sparks, flames, or other ignition sources.[5][7] It must be stored separately
from other chemicals.[5] Avoid contact with metals, concrete, plaster, ammonia, and
oxidizers.[1]

» Container Integrity: Use only glass or plastic containers with non-metallic lids.[7] Metal
containers or caps can lead to the formation of dangerously sensitive metal picrate salts.[7]
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Handling:

o Work Area: All work with 2,3,6-Trinitrophenol must be performed in a designated area, such
as a chemical fume hood.[5][6]

¢ Avoid Friction and Shock: Do not use metal spatulas or other metal instruments that could
cause friction or shock.[5] Wooden or plastic spatulas are safe alternatives.[6]

e Preventing Crystal Formation: Before sealing a container, clean the bottleneck, cap, and
threads with a wet cloth to prevent the formation of dry crystals, which can be explosive.[1][5]

» Never Work Alone: Always have another person present when working with 2,3,6-
Trinitrophenol.[1]

Disposal Plan:

o Waste Collection: All 2,3,6-Trinitrophenol waste, including contaminated materials, must be
collected in clearly labeled, sealed plastic or glass containers.[1][5] The waste should be kept
wet.[5]

e Hazardous Waste Labeling: Label waste containers with "Hazardous Waste" and the primary
constituents.[8]

e Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.[1][8] Do not attempt to dispose
of it through normal laboratory trash or drains.[9]

Emergency Spill Response Workflow

The following diagram outlines the logical steps for responding to a 2,3,6-Trinitrophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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